Cas no 74291-68-2 (6-Oxa-3-azabicyclo[3.2.2]nonane,3-ethyl-5,7,7-trimethyl-)

• Product Name: 6-Oxa-3-azabicyclo[3.2.2]nonane,3-ethyl-5,7,7-trimethyl-
• CAS No: 74291-68-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 567201
• PubChem ID: 3057949
• Update Time: 2025-04-19

6-Oxa-3-azabicyclo[3.2.2]nonane,3-ethyl-5,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-azabicyclo[3.2.2]nonane,3-ethyl-5,7,7-trimethyl-
• 3-Ethyl-5,7,7-trimethyl-6-oxa-3-azabicyclo(3.2.2)nonane
• 3-ethyl-5,7,7-trimethyl-6-oxa-3-azabicyclo[3.2.2]nonane
• 74291-68-2
• DTXSID70995813
• 6-Oxa-3-azabicyclo(3.2.2)nonane, 3-ethyl-5,7,7-trimethyl-

• Inchi： 1S/C12H23NO/c1-5-13-8-10-6-7-12(4,9-13)14-11(10,2)3/h10H,5-9H2,1-4H3
• InChI Key： WJKZCKQDSZOPSK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2CN(CC)CC1(C)CC2

Computed Properties

• Exact Mass: 197.178
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.924
• Boiling Point: 237.9°C at 760 mmHg
• Flash Point: 69.1°C
• Refractive Index: 1.462